Cas no 65811-02-1 (Benzenamine, 2-[[2'-(4-aminophenoxy)[1,1'-biphenyl]-2-yl]oxy]-)

• Product Name: Benzenamine, 2-[[2'-(4-aminophenoxy)[1,1'-biphenyl]-2-yl]oxy]-
• CAS No: 65811-02-1
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• CID: 397248
• PubChem ID: 20303273
• Update Time: 2025-04-19

Benzenamine, 2-[[2'-(4-aminophenoxy)[1,1'-biphenyl]-2-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[[2'-(4-aminophenoxy)[1,1'-biphenyl]-2-yl]oxy]-
• 2-[2-[2-(4-aminophenoxy)phenyl]phenoxy]aniline
• 2-{[2'-(4-Aminophenoxy)[1,1'-biphenyl]-2-yl]oxy}aniline
• DTXSID90604854
• 65811-02-1
• SCHEMBL11417681

• Inchi： 1S/C24H20N2O2/c25-17-13-15-18(16-14-17)27-22-10-4-1-7-19(22)20-8-2-5-11-23(20)28-24-12-6-3-9-21(24)26/h1-16H,25-26H2
• InChI Key： OWDYGDPSCRQTDT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1=CC=CC=C1C1=CC=CC=C1OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 368.1526
• Monoisotopic Mass: 368.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5